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Compound of Interest

Compound Name: Oct-3-ene

Cat. No.: B8807844 Get Quote

In-Depth Technical Guide: (E)-3-Octene
This technical guide provides a comprehensive overview of the chemical and physical

properties of (E)-3-octene, including its molecular weight and formula. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry. This document details experimental protocols for its synthesis and characterization

and presents key data in a structured format.

Core Chemical Data
(E)-3-Octene, also known as trans-3-octene, is an unsaturated hydrocarbon with one double

bond. Its chemical formula is C8H16, and it has a molecular weight of 112.2126 g/mol .[1][2][3]

The "(E)" designation in its name refers to the stereochemistry of the double bond, where the

substituent groups are on opposite sides.

Physicochemical Properties
The following table summarizes the key physicochemical properties of (E)-3-octene.
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Property Value Reference

Molecular Formula C8H16 [1][2][3][4]

Molecular Weight 112.2126 g/mol [1][2][3]

CAS Registry Number 14919-01-8 [1][2][3]

Density 0.718 g/mL at 25°C [4][5]

Boiling Point 123°C [4][5]

IUPAC Name (E)-oct-3-ene [1][2]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of (E)-3-octene are crucial for its

application in research and development.

Synthesis of (E)-3-Octene via Wittig Reaction
The Wittig reaction is a widely used method for the synthesis of alkenes from aldehydes or

ketones.[2][6] For the synthesis of (E)-3-octene, propanal and the appropriate phosphonium

ylide can be utilized. Stabilized ylides generally favor the formation of (E)-alkenes.[1][5]

Materials:

Triphenylphosphine

1-Bromopentane

Strong base (e.g., n-butyllithium)

Propanal

Anhydrous diethyl ether or THF

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)
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Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Preparation of the Phosphonium Salt: In a round-bottom flask under an inert atmosphere,

dissolve triphenylphosphine in anhydrous diethyl ether. Add 1-bromopentane dropwise to the

solution with stirring. The phosphonium salt, pentyltriphenylphosphonium bromide, will

precipitate out of the solution. The mixture is typically stirred at room temperature for several

hours to ensure complete reaction. The resulting salt is then filtered, washed with ether, and

dried.

Formation of the Ylide (Wittig Reagent): Suspend the dried pentyltriphenylphosphonium

bromide in anhydrous THF under an inert atmosphere. Cool the suspension in an ice bath.

Add a strong base, such as n-butyllithium, dropwise to the suspension. The formation of the

deep red or orange colored ylide indicates a successful reaction.

Wittig Reaction: To the ylide solution, add propanal dropwise at a low temperature (e.g., 0 °C

or below). The color of the ylide will fade as the reaction proceeds. After the addition is

complete, allow the reaction mixture to warm to room temperature and stir for several hours.

Work-up and Purification: Quench the reaction by adding water. The organic layer is then

separated, and the aqueous layer is extracted with ether. The combined organic extracts are

washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed

under reduced pressure. The crude product, a mixture of (E)- and (Z)-3-octene, is then

purified by fractional distillation to isolate the (E)-isomer. The triphenylphosphine oxide

byproduct is a solid and can often be removed by filtration or chromatography.

Characterization
The identity and purity of the synthesized (E)-3-octene can be confirmed using various

spectroscopic methods.

Gas Chromatography (GC): To determine the purity and the ratio of (E) to (Z) isomers.

Infrared (IR) Spectroscopy: The presence of the C=C double bond can be confirmed by a

characteristic absorption band. For trans-alkenes, a strong band is typically observed around

960-970 cm⁻¹.
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Mass Spectrometry (MS): To confirm the molecular weight of the compound. The mass

spectrum will show a molecular ion peak corresponding to the molecular weight of 3-octene

(m/z = 112).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure and stereochemistry of the double bond. The coupling constant

(J-value) for the vinyl protons in the ¹H NMR spectrum can distinguish between the (E) and

(Z) isomers.

Signaling Pathways and Logical Relationships
The following diagram illustrates the workflow for the synthesis of (E)-3-octene using the Wittig

reaction.
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Caption: Wittig reaction workflow for (E)-3-octene synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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